Cas no 304863-71-6 (4-(4-fluorophenyl)phthalazine-1-thiol)
304863-71-6 structure
Product Name:4-(4-fluorophenyl)phthalazine-1-thiol
CAS No:304863-71-6
MF:C14H9FN2S
MW:256.298064947128
MDL:MFCD03960566
CID:3106563
PubChem ID:2362835
Update Time:2025-04-21
4-(4-fluorophenyl)phthalazine-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-fluorophenyl)phthalazine-1-thiol
- AKOS022429632
- SMR000348506
- G34259
- EN300-08196
- CHEMBL1589123
- AKOS001049479
- Z56844687
- MLS001004932
- HMS2694H14
- C14H9FN2S
- 4-(4-fluorophenyl)-2H-phthalazine-1-thione
- 304863-71-6
-
- MDL: MFCD03960566
- Inchi: 1S/C14H9FN2S/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
- InChI Key: UROOFJSALBQDJA-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2C(C2C=CC(=CC=2)F)=NN1
Computed Properties
- Exact Mass: 256.04704763Da
- Monoisotopic Mass: 256.04704763Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 56.5Ų
4-(4-fluorophenyl)phthalazine-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F591233-50mg |
4-(4-Fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F591233-100mg |
4-(4-Fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F591233-500mg |
4-(4-Fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM420982-100mg |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM420982-250mg |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM420982-500mg |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM420982-1g |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-34169-0.05g |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 97% | 0.05g |
$64.0 | 2023-02-13 | |
| Enamine | EN300-34169-0.1g |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 97% | 0.1g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-34169-0.25g |
4-(4-fluorophenyl)phthalazine-1-thiol |
304863-71-6 | 97% | 0.25g |
$92.0 | 2023-02-13 |
4-(4-fluorophenyl)phthalazine-1-thiol Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
304863-71-6 (4-(4-fluorophenyl)phthalazine-1-thiol) Related Products
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